(6-Chlorohex-1-yn-1-yl)trimethylsilane
Cat. No. B3392583
M. Wt: 188.77 g/mol
InChI Key: CZAWKVDCACQTOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05026874
Procedure details
A solution of trimethylsilylacetylene (4.9 g., Aldrich) in dry tetrahydrofuran (40 ml.) was stirred at 0° under a current of nitrogen and n-butyllithium (31.25 ml. of 1.6M solution in hexane) was added dropwise. The solution was stirred for 30 minutes and a solution of 1-chloro-4-iodobutane (10.9 g.) in dry tetrahydrofuran (30 ml.) was added. The reaction mixture was allowed to warm to 20° and stirred for 18 hours. The mixture was poured into water and the aqueous mixture was extracted with diethyl ether. The ethereal extracts were washed with water and dried over anhydrous magnesium sulphate. The solvent was removed in vacuo. 6-Chloro-1-trimethylsilylhex-1-yne was obtained as a yellow liquid and was used without further purification.
Identifiers
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REACTION_CXSMILES
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[CH3:1][Si:2]([C:5]#[CH:6])([CH3:4])[CH3:3].C([Li])CCC.[Cl:12][CH2:13][CH2:14][CH2:15][CH2:16]I.O>O1CCCC1>[Cl:12][CH2:13][CH2:14][CH2:15][CH2:16][C:6]#[C:5][Si:2]([CH3:4])([CH3:3])[CH3:1]
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Inputs
Step One
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Name
|
|
|
Quantity
|
4.9 g
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C)(C)C#C
|
|
Name
|
|
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Quantity
|
31.25 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
|
Name
|
|
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Quantity
|
40 mL
|
|
Type
|
solvent
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|
Smiles
|
O1CCCC1
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Step Two
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Name
|
|
|
Quantity
|
10.9 g
|
|
Type
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reactant
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|
Smiles
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ClCCCCI
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|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The solution was stirred for 30 minutes
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added dropwise
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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to warm to 20°
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STIRRING
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Type
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STIRRING
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|
Details
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stirred for 18 hours
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Duration
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18 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous mixture was extracted with diethyl ether
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WASH
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Type
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WASH
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|
Details
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The ethereal extracts were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulphate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The solvent was removed in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClCCCCC#C[Si](C)(C)C
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
